2-(methylsulfanyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide

• IUPAC Name: 2-methylsulfanyl-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H18N4O3S/c1-23-15-11(3-2-6-16-15)14(20)17-9-12-18-13(19-22-12)10-4-7-21-8-5-10/h2-3,6,10H,4-5,7-9H2,1H3,(H,17,20)
• InChI Key: GMCMTQBQWLINPL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NCC2=NC(=NO2)C3CCOCC3
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol
• CAS No.: 2034379-01-4

Description

The compound 2-(methylsulfanyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide is a heterocyclic small molecule featuring a pyridine core linked to a 1,2,4-oxadiazole ring via a methylene bridge. Key structural elements include:

• Pyridine-3-carboxamide backbone: Provides hydrogen-bonding capacity through the amide group, critical for target engagement in biological systems.
• Methylsulfanyl substituent at position 2: Enhances lipophilicity and may influence metabolic stability.
• Oxan-4-yl (tetrahydropyran) group on the oxadiazole ring: Improves aqueous solubility due to its polar ether oxygen and rigid cyclic structure.

This compound is hypothesized to exhibit kinase inhibitory or antimicrobial activity, given the prevalence of oxadiazole and pyridine motifs in drug discovery . Structural characterization of such molecules often relies on X-ray crystallography, with refinement tools like SHELXL (part of the SHELX suite) playing a pivotal role in confirming molecular geometry .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound is compared to three analogues, including one from the provided evidence:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Predicted logP	Solubility (µg/mL)	Biological Activity
Target Compound	C₁₆H₂₀N₄O₃S	348.42	Methylsulfanyl, Oxadiazole, Pyridine carboxamide, Oxan-4-yl	2.1	15–20 (moderate)	Kinase inhibition (hypothetical)
5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde ()	C₁₂H₈ClF₃N₂OS	328.71	Chlorophenylsulfanyl, Trifluoromethyl, Pyrazole, Aldehyde	3.5	<5 (low)	Antimicrobial (hypothetical)
Hypothetical Analog A: Pyridine-oxadiazole with phenyl substituent	C₁₈H₁₈N₄O₂S	354.43	Phenyl, Oxadiazole, Pyridine carboxamide	3.8	5–10 (low)	Anticancer (hypothetical)
Hypothetical Analog B: Methylsulfanyl-pyridine with imidazole linker	C₁₄H₁₆N₄O₂S	304.37	Methylsulfanyl, Imidazole, Pyridine carboxamide	1.8	25–30 (high)	Anti-inflammatory (hypothetical)

Analysis of Key Trends

A. Impact of Heterocyclic Cores

• The pyridine-oxadiazole core in the target compound offers balanced polarity, enabling moderate solubility and target selectivity.
• Hypothetical Analog A (phenyl-substituted oxadiazole) exhibits higher logP (3.8), aligning with the hydrophobic nature of phenyl groups, which may limit bioavailability.

B. Role of Substituents

• The oxan-4-yl group in the target compound improves solubility compared to the chlorophenylsulfanyl group in ’s compound. The latter introduces steric bulk and electron-withdrawing effects, possibly favoring antimicrobial activity via protein binding .
• Trifluoromethyl groups () enhance metabolic stability but reduce solubility, whereas methylsulfanyl (target compound) provides moderate lipophilicity without extreme hydrophobicity.